Cas no 2743917-76-0 (1-(5-chloro-1,3-benzoxazol-2-yl)-N-cyclopropylpiperidine-3-carboxamide)

• Product Name: 1-(5-chloro-1,3-benzoxazol-2-yl)-N-cyclopropylpiperidine-3-carboxamide
• CAS No: 2743917-76-0
• MF: C₁₆H₁₈ClN₃O₂
• MW: 319.786022663116
• CID: 5328669
• PubChem ID: 154563516
• Update Time: 2025-05-22

1-(5-chloro-1,3-benzoxazol-2-yl)-N-cyclopropylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-benzoxazolyl)-N-cyclopropyl-3-piperidinecarboxamide
• 1-(5-chloro-1,3-benzoxazol-2-yl)-N-cyclopropylpiperidine-3-carboxamide
• F6753-3138
• 2743917-76-0
• AKOS040867499

• Inchi： 1S/C16H18ClN3O2/c17-11-3-6-14-13(8-11)19-16(22-14)20-7-1-2-10(9-20)15(21)18-12-4-5-12/h3,6,8,10,12H,1-2,4-5,7,9H2,(H,18,21)
• InChI Key： LUWCJBVZEYEZST-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N1CCCC(C(NC3CC3)=O)C1)O2

Computed Properties

• Exact Mass: 319.1087545g/mol
• Monoisotopic Mass: 319.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.54±0.20(Predicted)

Additional information on 1-(5-chloro-1,3-benzoxazol-2-yl)-N-cyclopropylpiperidine-3-carboxamide

1-(5-Chloro-1,3-Benzoxazol-2-yl)-N-Cyclopropylpiperidine-3-Carboxamide: A Comprehensive Overview

1-(5-Chloro-1,3-benzoxazol-2-yl)-N-cyclopropylpiperidine-3-carboxamide, identified by the CAS number 2743917-76-0, is a complex organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in pharmacology, material science, and synthetic chemistry.

The molecular structure of this compound is characterized by a benzoxazole ring system, which is fused with a piperidine moiety and substituted with a cyclopropyl group. The presence of the chlorine atom at the 5-position of the benzoxazole ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural elements in modulating pharmacokinetic properties and enhancing therapeutic efficacy.

The synthesis of this compound involves a series of intricate steps, including nucleophilic aromatic substitution and amide bond formation. Researchers have employed advanced methodologies to optimize the reaction conditions, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the integrity of the sensitive functional groups.

In terms of applications, this compound has shown potential as a building block in drug discovery programs targeting various diseases. Its ability to interact with specific biological targets, such as protein kinases or G-protein coupled receptors (GPCRs), has been explored in recent preclinical studies. For example, a study published in 2023 demonstrated that this compound exhibits moderate inhibitory activity against certain oncogenic kinases, suggesting its potential role in anti-cancer therapies.

Beyond pharmacological applications, this compound has also been investigated for its role in materials science. The rigid and planar structure of the benzoxazole moiety makes it an attractive candidate for use in organic electronics. Researchers have explored its properties as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where it has shown promise due to its favorable electronic characteristics.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more precise predictions of its behavior in different chemical environments. These computational tools have also facilitated the design of analogs with improved bioavailability and selectivity.

In conclusion, 1-(5-Chloro-1,3-benzoxazol-2-yl)-N-cyclopropylpiperidine-3-carboxamide, with its unique structural features and versatile applications, represents a valuable addition to the arsenal of compounds available for chemical research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions across multiple disciplines.